Cas no 1805183-28-1 (Methyl 2-cyano-3-(difluoromethyl)-4-nitropyridine-5-acetate)

Methyl 2-cyano-3-(difluoromethyl)-4-nitropyridine-5-acetate is a specialized pyridine derivative with a unique substitution pattern, combining cyano, difluoromethyl, nitro, and ester functional groups. This compound is of interest in pharmaceutical and agrochemical research due to its versatile reactivity, particularly as a building block for heterocyclic synthesis. The presence of electron-withdrawing groups (cyano, nitro) enhances its utility in nucleophilic substitution and cyclization reactions, while the difluoromethyl moiety may contribute to metabolic stability in bioactive molecules. The ester group offers further derivatization potential. Its structural features make it valuable for designing novel compounds with potential applications in medicinal chemistry or crop protection.

Methyl 2-cyano-3-(difluoromethyl)-4-nitropyridine-5-acetate structure

1805183-28-1 structure

Product Name:Methyl 2-cyano-3-(difluoromethyl)-4-nitropyridine-5-acetate

CAS No:1805183-28-1

MF:C₁₀H₇F₂N₃O₄

MW:271.177088975906

CID:4806742

Update Time:2025-08-02

Methyl 2-cyano-3-(difluoromethyl)-4-nitropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-cyano-3-(difluoromethyl)-4-nitropyridine-5-acetate
- Inchi： 1S/C10H7F2N3O4/c1-19-7(16)2-5-4-14-6(3-13)8(10(11)12)9(5)15(17)18/h4,10H,2H2,1H3
- InChI Key： KTBSBQDJGFKINU-UHFFFAOYSA-N
- SMILES： FC(C1=C(C#N)N=CC(CC(=O)OC)=C1[N+](=O)[O-])F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 403
XLogP3: 1.1
Topological Polar Surface Area: 109

Methyl 2-cyano-3-(difluoromethyl)-4-nitropyridine-5-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029039183-250mg	Methyl 2-cyano-3-(difluoromethyl)-4-nitropyridine-5-acetate	1805183-28-1	95%	250mg	$1,078.00	2022-04-01
Alichem	A029039183-500mg	Methyl 2-cyano-3-(difluoromethyl)-4-nitropyridine-5-acetate	1805183-28-1	95%	500mg	$1,802.95	2022-04-01
Alichem	A029039183-1g	Methyl 2-cyano-3-(difluoromethyl)-4-nitropyridine-5-acetate	1805183-28-1	95%	1g	$3,039.75	2022-04-01

Methyl 2-cyano-3-(difluoromethyl)-4-nitropyridine-5-acetate Related Literature

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Additional information on Methyl 2-cyano-3-(difluoromethyl)-4-nitropyridine-5-acetate

Comprehensive Overview of Methyl 2-cyano-3-(difluoromethyl)-4-nitropyridine-5-acetate (CAS No. 1805183-28-1)

Methyl 2-cyano-3-(difluoromethyl)-4-nitropyridine-5-acetate (CAS No. 1805183-28-1) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique pyridine backbone and functional groups such as cyano, difluoromethyl, and nitro, offers a versatile platform for synthesizing novel derivatives with potential applications in drug discovery and crop protection.

In recent years, the demand for nitropyridine derivatives has surged due to their role in developing small-molecule inhibitors and biologically active compounds. Researchers are particularly interested in the difluoromethyl group, which is known to enhance metabolic stability and bioavailability in drug candidates. The cyano and nitro groups further contribute to the compound's reactivity, making it a valuable intermediate in multi-step organic synthesis.

The synthesis of Methyl 2-cyano-3-(difluoromethyl)-4-nitropyridine-5-acetate involves sophisticated techniques such as nucleophilic substitution and catalytic fluorination. These methods are often discussed in academic forums and industry conferences, reflecting the compound's relevance in modern green chemistry initiatives. With growing emphasis on sustainable synthesis, this compound aligns with the global push for eco-friendly chemical processes.

From an industrial perspective, CAS No. 1805183-28-1 is frequently explored for its potential in crop protection agents. The nitropyridine moiety is a key structural feature in several herbicides and pesticides, addressing the agricultural sector's need for high-efficiency formulations. This aligns with trending searches on next-generation agrochemicals and precision farming, highlighting the compound's practical significance.

In the pharmaceutical arena, Methyl 2-cyano-3-(difluoromethyl)-4-nitropyridine-5-acetate is investigated for its role in kinase inhibitor development. Kinases are critical targets in cancer therapy and inflammatory diseases, making this compound a subject of interest for researchers exploring targeted therapies. Online queries often focus on kinase inhibitor design and structure-activity relationships, underscoring the compound's relevance to cutting-edge medical research.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing CAS No. 1805183-28-1. These methods ensure purity and consistency, which are critical for both academic and industrial applications. Discussions on analytical method validation and quality control frequently reference such compounds, reflecting their importance in high-throughput screening and drug development pipelines.

In summary, Methyl 2-cyano-3-(difluoromethyl)-4-nitropyridine-5-acetate (CAS No. 1805183-28-1) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile make it a valuable asset for researchers and industries alike, driving innovation in synthetic chemistry and applied sciences.